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Pleconaril Antiviral Profile

The following table consolidates the key experimental and clinical data available for Pleconaril.

Feature Description

Drug Class Viral capsid inhibitor [1] [2] [3]

Primary Antiviral
Target

Viruses in the Picornaviridae family (e.g., Enterovirus, Rhinovirus) [1] [2] [3]

Mechanism of
Action

Binds to a hydrophobic pocket in the viral capsid protein VP1. This stabilizes the
capsid, preventing viral uncoating and attachment to host cells [1] [2] [3].

In Vitro Potency
(IC₅₀)

50 nM (inhibition of viral replication) [1]

| In Vivo/Clinical Efficacy | • Experimentally induced Coxsackievirus A21 infection: Significant

reduction in viral shedding and illness symptoms vs. placebo [4]. • Compassionate use: Used in severe

enterovirus infections in neonates and immunodeficient patients [1]. | | Activity Against FMDV | Not

effective against Foot-and-Mouth Disease Virus (FMDV) serotype O in vitro [5]. |
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Detailed Experimental Protocols

Here are the methodologies from key studies investigating Pleconaril's activity.

Clinical Trial in Experimentally Induced Coxsackievirus A21
Infection [4]

Objective: To assess the efficacy and safety of Pleconaril in treating a viral respiratory infection.
Design: A randomized, double-blind, placebo-controlled study.

Subjects: 33 adults.
Dosing: Treatment group received 200 mg Pleconaril orally twice daily (with an initial 400 mg

loading dose) for 7 days.
Viral Challenge: Fourteen hours after the initial dose, subjects were inoculated intranasally with 100

plaque-forming units of coxsackievirus A21.
Primary Outcomes: Measurement of viral shedding in nasal secretions, nasal mucus production,

and total respiratory illness symptom scores.

In Vitro Assessment Against Foot-and-Mouth Disease Virus
(FMDV) [5]

Objective: To evaluate the in vitro antiviral efficacy of Pleconaril against FMDV.
Cell Line: Baby Hamster Kidney (BHK21) cells.

Methodology:
Cytotoxicity Assay: Determined the Maximum Non-Toxic Concentration (MNTC) of Pleconaril

for BHK21 cells.
Antiviral Activity: Cells were infected with FMDV serotypes O, A, and Asia 1 and treated with

Pleconaril at concentrations below the MNTC.
Analysis: Antiviral activity was evaluated through:

Cytopathic Effect (CPE) Inhibition Assay: Visual inspection for virus-induced cell
death.

Sandwich ELISA & Molecular assays (PCR/real-time PCR): Detection of viral antigen
and nucleic acid to confirm viral replication.

Mechanism of Action Workflow

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10608746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6917675/
https://www.smolecule.com/products/s705995?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The diagram below illustrates the established mechanism of action for Pleconaril.
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Research Status and Considerations

Regulatory Status: Pleconaril is not approved by the U.S. FDA. Its initial New Drug Application was

rejected primarily due to safety concerns, including the induction of cytochrome P450 3A enzymes
(which leads to drug interactions) and side effects like menstrual irregularities in women using oral

contraceptives [1] [2] [3].
Resistance: Resistance to Pleconaril can develop through mutations in the VP1 capsid protein (e.g.,

at positions 152 and 191 in rhinovirus, and 1092 in coxsackievirus B3), which decrease the drug's
binding efficiency [3].

How to Proceed with the Comparison

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s705995?utm_src=pdf-body-img
https://www.invivochem.com/pleconaril.html
https://go.drugbank.com/drugs/DB05105
https://en.wikipedia.org/wiki/Pleconaril
https://en.wikipedia.org/wiki/Pleconaril
https://www.smolecule.com/products/s705995?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Since data on "Kelex 100" is unavailable in the context of antiviral research, you may find it helpful to:

Verify the compound name: "Kelex 100" might be a code name for a developmental compound, or it
could be known by a different standardized name (e.g., an IUPAC name or a generic name).

Confirming this is the first step.
Search specialized databases: Once the identity is confirmed, you can search for pharmacological

data in specialized databases like PubMed, Google Scholar, or chemical registries such as
PubChem.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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